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Compound of Interest

Compound Name: CSRM617

Cat. No.: B15542696 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CSRM617 is a selective small-molecule inhibitor of the transcription factor ONECUT2 (OC2), a

master regulator of androgen receptor networks.[1][2][3] It has been identified as a promising

therapeutic agent in the context of lethal prostate cancer, where it acts by binding directly to the

HOX domain of OC2.[2][4] This interaction disrupts OC2's transcriptional activity, leading to the

induction of apoptosis in cancer cells, particularly those with high OC2 expression.[1][5] Proper

preparation of CSRM617 stock solutions is critical for accurate and reproducible results in in-

vitro cell-based assays. These application notes provide a detailed protocol for the preparation,

storage, and use of CSRM617 stock solutions in a research setting.

Data Presentation
The following table summarizes the key quantitative data for the preparation and use of

CSRM617 in cell culture experiments.
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Parameter Value Notes

Compound Name CSRM617

Also available as CSRM617

hydrochloride, which may have

enhanced solubility and

stability.[1]

Molecular Weight
455.99 g/mol (for

hydrochloride)

Use the exact molecular

weight from the product

datasheet for calculations.

Recommended Solvent
Dimethyl sulfoxide (DMSO),

sterile

High-purity, anhydrous DMSO

is recommended for optimal

stability.[6][7]

Stock Solution Concentration 10 mM

A common starting

concentration for in-vitro

studies.[6]

Working Concentration Range 0.01 µM - 100 µM
Effective concentrations are

cell-line dependent.[1][6]

Storage of Stock Solution

-20°C (short-term, up to 1

month) or -80°C (long-term, up

to 6 months)

Aliquoting is crucial to avoid

repeated freeze-thaw cycles.

[6][8][9]

Final DMSO Concentration in

Culture

Should not exceed 0.1% -

0.5%

High concentrations of DMSO

can be toxic to cells.[6][10][11]

[12][13]

Experimental Protocols
Protocol 1: Preparation of a 10 mM CSRM617 Stock
Solution
This protocol details the steps to reconstitute lyophilized CSRM617 powder to create a 10 mM

stock solution.

Materials:
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CSRM617 powder

Sterile, anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Pre-handling: Before opening, gently tap the vial of lyophilized CSRM617 on a hard surface

to ensure all the powder is at the bottom.[14]

Calculation: To prepare a 10 mM stock solution, the required volume of DMSO must be

calculated based on the amount of CSRM617 powder. For example, to reconstitute 1 mg of

CSRM617 hydrochloride (MW: 455.99 g/mol ), you would add 219.3 µL of DMSO.[6]

Reconstitution: Carefully add the calculated volume of sterile DMSO to the vial containing

the CSRM617 powder.

Dissolution: Cap the vial tightly and vortex thoroughly for 10-20 seconds to ensure the

powder is completely dissolved.[15] If the compound does not fully dissolve, gentle warming

in a 37°C water bath for approximately five minutes followed by repeated vortexing may aid

dissolution.[15]

Aliquoting: Once the CSRM617 is fully dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes. This will prevent degradation of the

entire stock due to repeated freeze-thaw cycles.[6][9][15]

Storage: Store the aliquoted stock solutions at -20°C for short-term use (up to 1 month) or at

-80°C for long-term storage (up to 6 months).[6][8]

Protocol 2: Preparation of Working Solutions for Cell
Culture
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This protocol describes the dilution of the 10 mM CSRM617 stock solution to the final desired

concentrations for treating cells.

Materials:

10 mM CSRM617 stock solution (from Protocol 1)

Appropriate sterile cell culture medium

Sterile microcentrifuge tubes or multi-well plates

Calibrated pipettes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM CSRM617 stock solution at room temperature.

[15]

Serial Dilutions: Prepare serial dilutions of the CSRM617 stock solution in the appropriate

cell culture medium to achieve the desired final concentrations. It is recommended to

perform dilutions in a stepwise manner to avoid precipitation of the compound.[10]

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

medium does not exceed a non-toxic level, typically between 0.1% and 0.5%.[6][11][13] A

vehicle control (culture medium with the same final concentration of DMSO) should always

be included in experiments.[11][12][13]

Cell Treatment: Remove the existing medium from the cultured cells and replace it with the

medium containing the desired final concentration of CSRM617.

Incubation: Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72 hours)

under standard cell culture conditions (e.g., 37°C, 5% CO₂).[13]
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Stock Solution Preparation

Working Solution and Cell Treatment

Start: Lyophilized CSRM617 Powder

Calculate DMSO Volume for 10 mM Stock

Add Sterile DMSO to Powder

Vortex to Dissolve Completely

Aliquot into Single-Use Volumes

Store at -20°C or -80°C

Thaw Stock Solution Aliquot

For Experiment

Prepare Serial Dilutions in Culture Medium

Treat Cells with Final Concentration

Incubate for Desired Time

Proceed to Downstream Assay

Click to download full resolution via product page

Caption: Workflow for preparing CSRM617 stock and working solutions.
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CSRM617 Mechanism of Action in Prostate Cancer
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Caption: Simplified signaling pathway of CSRM617 in prostate cancer cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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